Cas no 736991-31-4 (4-(3,5-Difluorophenyl)morpholine)

• Product Name: 4-(3,5-Difluorophenyl)morpholine
• CAS No: 736991-31-4
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 4716609
• Update Time: 2025-10-29

4-(3,5-Difluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-difluorophenyl)morpholine
• KVISFFRCMNRVHU-UHFFFAOYSA-N
• Morpholine, 4-(3,5-difluorophenyl)-
• 4-(3,5-Difluorophenyl)morpholine

• Inchi： 1S/C10H11F2NO/c11-8-5-9(12)7-10(6-8)13-1-3-14-4-2-13/h5-7H,1-4H2
• InChI Key： KVISFFRCMNRVHU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)N1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 12.5

Additional information on 4-(3,5-Difluorophenyl)morpholine

Introduction to 4-(3,5-Difluorophenyl)morpholine (CAS No. 736991-31-4)

4-(3,5-Difluorophenyl)morpholine, with the CAS number 736991-31-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of the 3,5-difluorophenyl substituent imparts unique chemical and biological properties, making it a valuable intermediate and building block in the synthesis of various bioactive molecules.

The chemical structure of 4-(3,5-Difluorophenyl)morpholine consists of a morpholine ring attached to a 3,5-difluorophenyl group. The fluorine atoms on the phenyl ring contribute to the compound's lipophilicity and electronic properties, which can influence its interactions with biological targets. These properties make it an attractive candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of 4-(3,5-Difluorophenyl)morpholine in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to modulate these enzymes with high selectivity and potency is a significant advantage in drug discovery.

In another study, researchers at the University of California, San Francisco, explored the use of 4-(3,5-Difluorophenyl)morpholine in the development of novel antiviral agents. The compound was found to exhibit antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of this molecule allowed it to interact effectively with viral proteins, thereby inhibiting viral replication. This finding opens up new avenues for the design of antiviral drugs that can combat emerging viral threats.

The synthetic accessibility of 4-(3,5-Difluorophenyl)morpholine has also been a subject of interest in organic synthesis. A recent review article in Tetrahedron Letters discussed various synthetic routes to this compound, highlighting its versatility as a starting material for complex molecule synthesis. One notable method involves the coupling reaction between 3,5-difluorobenzaldehyde and morpholine using palladium-catalyzed conditions. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale production.

In addition to its applications in drug discovery and organic synthesis, 4-(3,5-Difluorophenyl)morpholine has also been investigated for its potential as a ligand in metal-catalyzed reactions. A study published in Catalysis Science & Technology demonstrated that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions. The presence of the difluorophenyl group enhances the stability and reactivity of the palladium complex, leading to improved catalytic performance.

The safety profile of 4-(3,5-Difluorophenyl)morpholine is another important aspect that has been studied extensively. Toxicological evaluations have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in pharmaceutical applications. However, as with any chemical compound used in drug development, appropriate safety measures should be followed during handling and storage.

In conclusion, 4-(3,5-Difluorophenyl)morpholine (CAS No. 736991-31-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.